Cas no 1352925-67-7 (3-Benzyl-3-azabicyclo[3.1.1]heptane)

3-Benzyl-3-azabicyclo[3.1.1]heptane is a bicyclic amine derivative featuring a rigid azabicyclo[3.1.1]heptane core with a benzyl substituent at the nitrogen position. This structure imparts steric and electronic properties that make it a valuable intermediate in pharmaceutical and organic synthesis. The constrained bicyclic framework enhances molecular rigidity, which can be advantageous in drug design for improving target selectivity and metabolic stability. The benzyl group offers further functionalization potential, enabling diverse derivatization strategies. Its well-defined stereochemistry and structural uniqueness make it suitable for applications in medicinal chemistry, particularly in the development of CNS-active compounds or as a scaffold for bioactive molecule synthesis.

3-Benzyl-3-azabicyclo[3.1.1]heptane structure

1352925-67-7 structure

Product Name:3-Benzyl-3-azabicyclo[3.1.1]heptane

CAS No:1352925-67-7

MF:C₁₃H₁₇N

MW:187.280783414841

MDL:MFCD21099570

CID:1016042

PubChem ID:71742960

Update Time:2025-08-03

3-Benzyl-3-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

- 3-Benzyl-3-azabicyclo[3.1.1]heptane
- 1352925-67-7
- 3-Benzyl-3-azabicyclo[3.1.1]heptane, 96%
- CS-0445116
- CEC92567
- AKOS026751518
- SCHEMBL20488466
- MDL： MFCD21099570
- Inchi： 1S/C13H17N/c1-2-4-11(5-3-1)8-14-9-12-6-13(7-12)10-14/h1-5,12-13H,6-10H2
- InChI Key： LVTBBEDFAJAYQS-UHFFFAOYSA-N
- SMILES： N1(CC2C=CC=CC=2)CC2CC(C1)C2

Computed Properties

Exact Mass: 187.136099547g/mol
Monoisotopic Mass: 187.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 3.2Å²

3-Benzyl-3-azabicyclo[3.1.1]heptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019139601-1g	3-Benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	95%	1g	909.49 USD	2021-06-16
Chemenu	CM319998-1g	3-Benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	95%	1g	$577	2021-06-15
Chemenu	CM319998-1g	3-Benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	95%	1g	$***	2023-03-30
eNovation Chemicals LLC	D256687-1g	3-Benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	96%	1g	$845	2024-05-24
eNovation Chemicals LLC	D256687-5g	3-Benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	96%	5g	$2619	2024-05-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1748-100MG	3-benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	95%	100MG	￥ 1,042.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1748-250MG	3-benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	95%	250MG	￥ 1,663.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1748-500MG	3-benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	95%	500MG	￥ 2,772.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1748-1G	3-benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	95%	1g	￥ 4,158.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBKR1748-5G	3-benzyl-3-azabicyclo[3.1.1]heptane	1352925-67-7	95%	5g	￥ 12,474.00	2023-03-31